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Compound of Interest

Compound Name: Adipic acid-d10

CAS No.: 25373-21-1

Cat. No.: B128205

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of Adipic acid-d10, focusing on its

application as an internal standard in quantitative analytical methodologies. The document

outlines its key physicochemical properties in comparison to its non-deuterated analogue and

presents a detailed experimental protocol for its use in gas chromatography-mass spectrometry

(GC-MS).

Core Concepts: Isotope Dilution Mass Spectrometry
Adipic acid-d10 is a stable isotope-labeled version of adipic acid, where ten hydrogen atoms

have been replaced by deuterium. This isotopic substitution makes it an ideal internal standard

for quantitative analysis using mass spectrometry, a technique known as isotope dilution mass

spectrometry (IDMS). The principle of IDMS relies on the addition of a known quantity of the

stable isotope-labeled standard to a sample. The labeled and unlabeled compounds are

chemically identical and thus exhibit the same behavior during sample preparation, extraction,

and chromatographic separation. However, they are distinguishable by their mass-to-charge

ratio (m/z) in the mass spectrometer. By measuring the ratio of the signal from the analyte to
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the signal from the internal standard, precise and accurate quantification can be achieved,

correcting for any sample loss during the analytical process.

Data Presentation: Physicochemical Properties
A summary of the key quantitative data for Adipic acid-d10 and its non-deuterated

counterpart, Adipic acid, is presented below for easy comparison.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols: Quantification of Adipic
Acid in Biological Samples using GC-MS
This section details a representative protocol for the quantification of adipic acid in a biological

matrix (e.g., plasma or urine) using Adipic acid-d10 as an internal standard, followed by GC-

MS analysis.

1. Materials and Reagents:

Adipic Acid (analytical standard)

Adipic acid-d10 (internal standard)

Ethyl acetate (HPLC grade)

Hydrochloric acid (HCl)
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Sodium hydroxide (NaOH)

N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

Methanol (HPLC grade)

Deionized water

Biological matrix (e.g., plasma, urine)

2. Standard Solution Preparation:

Adipic Acid Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of adipic acid in

10 mL of methanol.

Adipic acid-d10 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve

10 mg of Adipic acid-d10 in 10 mL of methanol.

Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the

adipic acid stock solution with methanol to achieve a concentration range that covers the

expected analyte concentrations in the samples.

Internal Standard Spiking Solution: Prepare a working solution of Adipic acid-d10 at a fixed

concentration (e.g., 10 µg/mL) in methanol.

3. Sample Preparation and Extraction:

To 100 µL of the biological sample (or calibration standard), add 10 µL of the Adipic acid-
d10 internal standard spiking solution.

Acidify the sample by adding 10 µL of 1M HCl.

Add 500 µL of ethyl acetate, vortex for 1 minute, and centrifuge at 10,000 x g for 5 minutes to

separate the layers.

Carefully transfer the upper organic layer (ethyl acetate) to a clean microcentrifuge tube.
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Repeat the extraction step with another 500 µL of ethyl acetate and combine the organic

layers.

Evaporate the pooled organic solvent to dryness under a gentle stream of nitrogen at 40°C.

4. Derivatization:

To the dried residue, add 50 µL of BSTFA + 1% TMCS and 50 µL of ethyl acetate.

Cap the vial tightly and heat at 60°C for 30 minutes to facilitate the formation of trimethylsilyl

(TMS) derivatives.

After cooling to room temperature, the sample is ready for GC-MS analysis.

5. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Injector Temperature: 250°C.

Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 10°C/min,

and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection Volume: 1 µL (splitless mode).

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Acquisition Mode: Selected Ion Monitoring (SIM).
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Ions to Monitor:

Adipic acid (as TMS derivative): m/z specific to the derivatized analyte.

Adipic acid-d10 (as TMS derivative): m/z specific to the derivatized internal standard.

6. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the adipic acid

derivative to the peak area of the Adipic acid-d10 derivative against the concentration of the

calibration standards.

Determine the concentration of adipic acid in the biological samples by interpolating the peak

area ratios from the calibration curve.

Mandatory Visualization
The following diagrams illustrate the logical workflow of the experimental protocol.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for Adipic Acid Quantification.
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Caption: Principle of Isotope Dilution Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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